Cas no 1427361-30-5 (7-Fluoro-[1,2,4]triazolo[1,5-a]pyridine)

• Product Name: 7-Fluoro-[1,2,4]triazolo[1,5-a]pyridine
• CAS No: 1427361-30-5
• MF: C₆H₄FN₃
• MW: 137.114463806152
• MDL: MFCD23708560
• CID: 4603867
• PubChem ID: 130065017
• Update Time: 2025-10-28

7-Fluoro-[1,2,4]triazolo[1,5-a]pyridine Chemical and Physical Properties

Names and Identifiers

• 7-Fluoro-[1,2,4]triazolo[1,5-a]pyridine
• SY129610
• DB-141027
• 1427361-30-5
• MFCD23708560
• AC4213
• AKOS037630127
• PS-19038

• MDL： MFCD23708560
• Inchi： 1S/C6H4FN3/c7-5-1-2-10-6(3-5)8-4-9-10/h1-4H
• InChI Key： FARTXWDRAXYBNL-UHFFFAOYSA-N
• SMILES： FC1C=CN2C(C=1)=NC=N2

Computed Properties

• Exact Mass: 137.03892530g/mol
• Monoisotopic Mass: 137.03892530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30.2
• XLogP3: 0.8

Additional information on 7-Fluoro-[1,2,4]triazolo[1,5-a]pyridine

Introduction to 7-Fluoro-[1,2,4]triazolo[1,5-a]pyridine (CAS No. 1427361-30-5)

7-Fluoro-[1,2,4]triazolo[1,5-a]pyridine, with the CAS number 1427361-30-5, is a versatile heterocyclic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound belongs to the class of triazolopyridines, which are known for their biological activities and therapeutic potential.

The chemical structure of 7-Fluoro-[1,2,4]triazolo[1,5-a]pyridine consists of a pyridine ring fused with a triazole ring, with a fluorine atom substituted at the 7-position. This specific substitution pattern imparts unique electronic and steric properties to the molecule, making it an attractive scaffold for the development of novel drugs and bioactive compounds.

In the realm of medicinal chemistry, 7-Fluoro-[1,2,4]triazolo[1,5-a]pyridine has been extensively studied for its potential as a lead compound in drug discovery. Recent research has highlighted its ability to modulate various biological targets, including enzymes, receptors, and ion channels. For instance, studies have shown that this compound exhibits potent inhibitory activity against certain kinases, which are key enzymes involved in signal transduction pathways and are often implicated in diseases such as cancer and inflammatory disorders.

One of the notable applications of 7-Fluoro-[1,2,4]triazolo[1,5-a]pyridine is in the development of anticancer agents. Several derivatives of this compound have been synthesized and evaluated for their antiproliferative effects on various cancer cell lines. These derivatives have demonstrated promising results in vitro and in preclinical models, showing selective cytotoxicity towards cancer cells while sparing normal cells. This selectivity is crucial for minimizing side effects and improving the therapeutic index of potential anticancer drugs.

Beyond cancer research, 7-Fluoro-[1,2,4]triazolo[1,5-a]pyridine has also been explored for its potential in treating neurological disorders. Studies have indicated that this compound can modulate neurotransmitter systems and ion channels in the brain, making it a candidate for the development of new treatments for conditions such as Alzheimer's disease and epilepsy. The ability to fine-tune the chemical structure through functional group modifications allows researchers to optimize the pharmacological properties of these compounds for specific therapeutic applications.

In addition to its biological activities, 7-Fluoro-[1,2,4]triazolo[1,5-a]pyridine has also been investigated for its synthetic utility. The presence of the fluorine atom at the 7-position provides a useful handle for further functionalization and derivatization. This makes it an attractive starting material for the synthesis of more complex molecules with diverse biological activities. Recent advancements in synthetic methodologies have enabled efficient and scalable routes to produce this compound and its derivatives, facilitating their broader application in both academic and industrial settings.

The physical and chemical properties of 7-Fluoro-[1,2,4]triazolo[1,5-a]pyridine are well-characterized. It is typically obtained as a white crystalline solid with good solubility in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). Its stability under various conditions makes it suitable for long-term storage and use in laboratory settings. The compound's spectral properties have been extensively studied using techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS), providing valuable insights into its structure and behavior.

In conclusion, 7-Fluoro-[1,2,4]triazolo[1,5-a]pyridine (CAS No. 1427361-30-5) is a promising heterocyclic compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive scaffold for the development of novel drugs targeting various diseases. Ongoing research continues to uncover new insights into its properties and applications, further solidifying its importance in the field.